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Compound of Interest

Compound Name: Rhenium(V) chloride

Cat. No.: B078131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the paramagnetic properties of

Rhenium(V) chloride (ReCl₅). It delves into the theoretical basis of its magnetism, detailed

experimental protocols for its measurement, and the structural characteristics that give rise to

this phenomenon. This document is intended for an audience with a strong background in

chemistry and physics, particularly those involved in materials science, inorganic chemistry,

and drug development where precise characterization of metal complexes is crucial.

Introduction to the Magnetism of Rhenium(V)
Chloride
Rhenium(V) chloride, a red-brown crystalline solid, is an intriguing paramagnetic compound.

[1][2] Its magnetic properties are a direct consequence of its electronic structure and the

specific arrangement of its atoms in the solid state. Understanding the paramagnetism of ReCl₅

is essential for its application in various chemical syntheses and for a complete understanding

of its physicochemical behavior. Paramagnetism arises from the presence of unpaired

electrons in a material. When placed in an external magnetic field, these unpaired electrons

align with the field, resulting in a net magnetic moment and an attraction to the field.

In the solid state, Rhenium(V) chloride exists as a dimer with the formula Re₂Cl₁₀.[1][2] This

dimeric structure consists of two edge-sharing octahedra, with two chlorine atoms bridging the

two rhenium centers. The Re-Re distance in this bioctahedral structure is 3.74 Å.[2] The
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presence of a metal-metal interaction, albeit weak, and the overall molecular geometry play a

crucial role in determining the electronic and magnetic properties of the compound.

Quantitative Magnetic Data
The magnetic susceptibility of Rhenium(V) chloride has been experimentally determined. A

summary of the key quantitative data is presented in the table below for easy reference and

comparison.

Parameter Value Units Reference

Molar Magnetic

Susceptibility (χₘ)
+1225.0 × 10⁻⁶ cm³/mol [2]

Appearance Red-brown solid - [1][2]

Molecular Formula

(monomer)
ReCl₅ - [1][2]

Molecular Formula

(dimer)
Re₂Cl₁₀ - [2]

Molar Mass

(monomer)
363.471 g/mol [2]

Crystal Structure Monoclinic - [2]

Theoretical Basis of Paramagnetism in Rhenium(V)
Chloride
Electronic Configuration of Rhenium(V)
To comprehend the origin of paramagnetism in ReCl₅, we must first consider the electronic

configuration of the rhenium atom and its ion in the +5 oxidation state. A neutral rhenium atom

(Re) has the atomic number 75 and the ground-state electron configuration [Xe] 4f¹⁴ 5d⁵ 6s². In

Rhenium(V) chloride, rhenium exists in the +5 oxidation state (Re⁵⁺). To form the Re⁵⁺ ion,

the atom loses five electrons, resulting in the electron configuration [Xe] 4f¹⁴ 5d².
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The presence of two electrons in the 5d orbitals is the fundamental reason for the

paramagnetism of Rhenium(V) chloride. According to Hund's rule, these two electrons will

occupy separate d-orbitals with parallel spins to maximize the total spin multiplicity, leading to

unpaired electrons.

Molecular Orbital Theory and the Re₂Cl₁₀ Dimer
In the dimeric Re₂Cl₁₀ structure, the individual Re⁵⁺ ions are each surrounded by six chlorine

atoms in a distorted octahedral geometry. The molecular orbital (MO) diagram for this dimer is

complex, but a qualitative understanding can be gained by considering the interactions

between the d-orbitals of the two rhenium centers and the p-orbitals of the bridging and

terminal chlorine ligands.

The key takeaway is that the d-orbitals of the two Re⁵⁺ centers interact to form bonding and

antibonding molecular orbitals. The two 5d electrons from each Re⁵⁺ ion (total of four d-

electrons in the dimer) will fill these molecular orbitals. Due to the specific geometry and the

energy levels of the resulting molecular orbitals, it is expected that not all electrons will be

paired. The presence of unpaired electrons in the molecular orbitals of the Re₂Cl₁₀ dimer is the

source of its observed paramagnetism. The experimentally measured magnetic susceptibility

suggests the presence of unpaired electrons.

A simplified logical diagram illustrating the origin of paramagnetism is presented below.
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[Xe] 4f¹⁴ 5d²

Oxidation
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Dimeric Structure (Re₂Cl₁₀)
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Electron Filling Orbital Overlap
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Observed Paramagnetism

Click to download full resolution via product page

Caption: Logical workflow from the electronic configuration of Rhenium to the paramagnetism

of ReCl₅.

Experimental Determination of Magnetic
Susceptibility
The magnetic susceptibility of Rhenium(V) chloride, being a moisture-sensitive compound,

requires careful handling during measurement. The Gouy method is a common and suitable
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technique for determining the magnetic susceptibility of powdered solids.

Principle of the Gouy Method
The Gouy method involves measuring the apparent change in mass of a sample when it is

suspended in a non-uniform magnetic field. A long, cylindrical sample tube is hung from a

balance so that one end is in a region of high magnetic field strength and the other end is in a

region of negligible field. The force exerted on the sample by the magnetic field is proportional

to its volume magnetic susceptibility.

Detailed Experimental Protocol for Rhenium(V) Chloride
Given the air and moisture sensitivity of ReCl₅, all sample manipulations must be carried out in

an inert atmosphere, such as in a glovebox.

Apparatus:

Gouy balance (or a sensitive analytical balance adapted for this purpose)

Electromagnet with a power supply

Gaussmeter for magnetic field calibration

Gouy tube (a long, cylindrical glass tube)

Inert atmosphere glovebox

Schlenk line for handling air-sensitive materials

Procedure:

Preparation of the Gouy Tube:

Thoroughly clean and dry the Gouy tube.

Inside the glovebox, weigh the empty Gouy tube (m_empty).

Carefully pack the powdered Rhenium(V) chloride into the Gouy tube to a known height.

The packing should be uniform to ensure a consistent cross-sectional area.
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Seal the Gouy tube securely while still inside the glovebox.

Weigh the filled and sealed Gouy tube (m_full). The mass of the sample is m_sample =

m_full - m_empty.

Magnetic Susceptibility Measurement:

Suspend the sealed Gouy tube from the balance between the poles of the electromagnet.

Adjust the height so that the bottom of the sample is in the center of the magnetic field and

the top is in a region of negligible field.

Measure the apparent mass of the sample with the magnetic field off (m_off).

Turn on the electromagnet to a calibrated and stable magnetic field strength (H).

Measure the apparent mass of the sample with the magnetic field on (m_on).

The change in mass (Δm) is calculated as Δm = m_on - m_off.

Calibration:

The Gouy balance should be calibrated using a standard substance with a known

magnetic susceptibility, such as HgCo(SCN)₄ or [Ni(en)₃]S₂O₃. This allows for the

determination of the apparatus constant.

Calculation:

The volume magnetic susceptibility (κ) can be calculated using the following formula: κ =

(2 * g * Δm) / (A * H²) where:

g is the acceleration due to gravity

Δm is the change in mass

A is the cross-sectional area of the sample

H is the magnetic field strength

The molar magnetic susceptibility (χₘ) is then calculated by: χₘ = κ * (M / ρ) where:
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M is the molar mass of ReCl₅

ρ is the density of the sample

The following diagram illustrates the experimental workflow for the magnetic susceptibility

measurement of ReCl₅.
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Start: Powdered ReCl₅ Sample
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Caption: Experimental workflow for determining the magnetic susceptibility of ReCl₅.
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Conclusion
The paramagnetism of Rhenium(V) chloride is a direct result of the presence of unpaired

electrons in the 5d orbitals of the Re⁵⁺ ions within its dimeric Re₂Cl₁₀ structure. The quantitative

measurement of its magnetic susceptibility provides valuable insight into its electronic structure

and bonding. The experimental determination of this property requires careful handling due to

the air and moisture sensitivity of the compound, with the Gouy method being a suitable

technique when performed under inert atmosphere conditions. This technical guide provides

the foundational knowledge and detailed protocols necessary for researchers and

professionals to accurately characterize and understand the magnetic properties of this

important inorganic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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